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Compound of Interest

Compound Name: Formamidine hydrochloride

Cat. No.: B031339

An In-depth Technical Guide on the Melting Point and Stability of Formamidine Hydrochloride

For researchers, scientists, and drug development professionals, a thorough understanding of
the physicochemical properties of a compound is paramount. Formamidine hydrochloride
(FACI), a compound of increasing interest in pharmaceuticals and materials science,
particularly in the synthesis of perovskite solar cells, requires precise characterization of its
melting point and stability to ensure proper handling, storage, and application.[1][2] This guide
provides a detailed overview of these critical parameters.

Physicochemical Properties

Formamidine hydrochloride is a white to off-white, crystalline solid.[1][2] It is known to be
hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1][3] Its solubility in
ethanol is a notable characteristic, while its water solubility is described as leading to a nearly
transparent solution.[1][2]

Data Presentation

A summary of the key quantitative data for formamidine hydrochloride is presented below.
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Property Value Source(s)

CAS Number 6313-33-3 [1][4]

Molecular Formula CHsCIN2 [11[415]
Molecular Weight 80.52 g/mol [1][5]

Melting Point 79 -87°C [1[2][3][41[5]16]1[7]
Appearance White to off-white solid [1][2]

Solubility Soluble in Ethanol [1112]

Sensitivity Hygroscopic [1112][3]

Melting Point Determination

The melting point of a compound is a crucial indicator of its purity. For a pure crystalline solid,
the melting point is typically a sharp, well-defined temperature range of 0.5-1.0°C. Impurities
generally cause a depression and broadening of the melting range. The reported melting point
for formamidine hydrochloride is consistently in the range of 84-87 °C.[1][2][3][5][6][7]

Experimental Protocol: Capillary Melting Point
Determination

A standard method for determining the melting point of a solid like formamidine
hydrochloride involves using a melting point apparatus, such as a Mel-Temp or a Thiele tube.

Apparatus and Materials:

¢ Melting point apparatus (e.g., Mel-Temp)

Capillary tubes (sealed at one end)

Formamidine hydrochloride sample, finely powdered

Spatula

Thermometer
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Procedure:

Sample Preparation: A small amount of the dry, finely powdered formamidine
hydrochloride is introduced into the open end of a capillary tube.[8][9] The tube is then
tapped gently to pack the solid into the sealed end, aiming for a sample height of about 3
mm.|[8]

Apparatus Setup: The capillary tube is placed into the sample holder of the melting point
apparatus alongside a calibrated thermometer.

Rapid Determination (Optional): To find the approximate melting range, the sample can be
heated rapidly. This provides a preliminary range to guide a more precise measurement.

Accurate Determination: A fresh sample is prepared. The apparatus is heated to a
temperature about 10-15°C below the approximate melting point found in the rapid run.[10]
The heating rate is then slowed to 1-2°C per minute to ensure thermal equilibrium.[8]

Observation and Recording: The temperature at which the first drop of liquid appears (onset
of melting) and the temperature at which the entire solid has turned into a clear liquid
(completion of melting) are recorded. This range is the melting point of the sample.

Cooling and Repetition: The apparatus should be allowed to cool sufficiently before repeating
the measurement with a fresh sample to confirm the result.

Result

Measurement
. Heat Rapidly .| Heat Slowly .| Record T_onset and Melting Point
PSS [ AFPEEE " (Approx. MP) Tl @-2ecmin) [T T_completion Range

Sample Preparation

Pack Capillary Tube
Powder Sample (3mm height)

A
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Caption: Workflow for Capillary Melting Point Determination.

Stability of Formamidine Hydrochloride

The stability of formamidine hydrochloride is influenced by temperature, moisture, pH, and
compatibility with other chemicals.

Thermal Stability

Formamidine hydrochloride requires storage at room temperature.[1][2] Studies on
formamidinium-based compounds, which are closely related, have shown that thermal
degradation can occur at elevated temperatures. For instance, thermal degradation products
can be observed at temperatures above 95°C.[11][12] The decomposition pathways are
complex and can lead to the formation of hydrogen cyanide (HCN), ammonia (NHs), and sym-
triazine, which is a trimer of formamidine.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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